Cas no 141-03-7 (dibutyl succinate)

• Product Name: dibutyl succinate
• CAS No: 141-03-7
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• MDL: MFCD00040495
• CID: 36456
• PubChem ID: 87575715
• Update Time: 2025-07-22

dibutyl succinate Chemical and Physical Properties

Names and Identifiers

• dibutyl succinate
• Succinic Acid Dibutyl Ester
• SUCCINIC ACID DI-N-BUTYL ESTER
• Dibutylsuccinate Solution
• Butyl succinate
• dibutyl butanedioate
• Di-n-butyl succinate
• Butanedioic acid dibutyl ester
• Dnbs
• ent666
• Tabetrex
• TABUTREX
• Tabatrex
• TABATREX(R)
• butylbutanedioate
• ENT 666

• MDL： MFCD00040495
• Inchi： 1S/C12H22O4/c1-3-5-9-15-11(13)7-8-12(14)16-10-6-4-2/h3-10H2,1-2H3
• InChI Key： YUXIBTJKHLUKBD-UHFFFAOYSA-N
• SMILES： CCCCOC(CCC(OCCCC)=O)=O

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.98
• Melting Point: -29°C(lit.)
• Boiling Point: 274°C(lit.)
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Refractive Index: nD20 1.4299
• PSA: 52.60000
• LogP: 2.45320
• FEMA: 2418
• Solubility: Insoluble in water, easily soluble in ethanol, toluene, acetone and other organic solvents.

dibutyl succinate Security Information

• Signal Word：Warning
• Hazard Statement： H411
• Warning Statement： P273; P391; P501
• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Hazard Category Code： R51/53
• Safety Instruction： S61
• RTECS：WM6250000
• Hazardous Material Identification：
• Safety Term：S61
• Risk Phrases：R51/53
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on dibutyl succinate

Introduction to Dibutyl Succinate (CAS No. 141-03-7)

Dibutyl succinate, with the chemical identifier CAS No. 141-03-7, is a widely utilized organic compound in the field of pharmaceuticals, cosmetics, and industrial applications. This ester of succinic acid, characterized by its butyl groups, exhibits a range of beneficial properties that make it indispensable in modern chemical formulations. The compound's molecular structure, consisting of a succinic acid backbone with two butyl chains, contributes to its versatility and efficacy in various applications.

The chemical structure of dibutyl succinate (C₁₀H₁₈O₄) allows it to act as an effective solvent, plasticizer, and intermediate in the synthesis of polymers and other specialty chemicals. Its low toxicity and pleasant odor profile further enhance its suitability for use in consumer products. In recent years, the demand for dibutyl succinate has surged due to its emerging applications in pharmaceutical formulations and drug delivery systems.

One of the most significant advancements in the utilization of dibutyl succinate has been its incorporation into novel drug delivery mechanisms. Researchers have discovered that this compound can enhance the bioavailability of active pharmaceutical ingredients (APIs) by stabilizing them against degradation and improving their solubility in aqueous environments. This property is particularly valuable in the development of oral and transdermal medications, where efficient absorption is critical for therapeutic efficacy.

Recent studies have also highlighted the role of dibutyl succinate as a key component in advanced cosmetic formulations. Its ability to penetrate the skin barrier while maintaining hydration makes it an ideal ingredient for moisturizers, serums, and anti-aging products. Furthermore, its compatibility with other organic compounds allows formulators to create multi-functional products that address multiple skin concerns simultaneously.

The industrial applications of dibutyl succinate are equally diverse. In polymer chemistry, it serves as a plasticizer for polyvinyl chloride (PVC), enhancing flexibility and workability. Its use as an intermediate in the synthesis of other esters and carboxylic acids has also been explored, contributing to the development of new materials with tailored properties.

From an environmental perspective, dibutyl succinate has garnered attention for its biodegradability compared to other synthetic solvents. This eco-friendly characteristic aligns with the growing trend toward sustainable chemical practices, making it an attractive choice for industries aiming to reduce their environmental footprint.

In conclusion, dibutyl succinate (CAS No. 141-03-7) stands out as a multifunctional compound with broad applications across pharmaceuticals, cosmetics, and industry. Its unique properties have positioned it as a cornerstone in modern chemical formulations, driving innovation and improving product performance. As research continues to uncover new uses for this versatile ester, its importance in advancing chemical science is set to grow even further.